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Compound of Interest

Compound Name: Ac-RLR-AMC

Cat. No.: B15590514

For researchers, scientists, and drug development professionals, Ac-RLR-AMC (Acetyl-L-
Arginyl-L-Leucyl-L-Arginine-7-amino-4-methylcoumarin) is a key fluorogenic substrate for
probing the trypsin-like activity of the 26S proteasome. This document provides an in-depth
overview of its chemical properties, experimental applications, and the relevant biological
pathways.

Core Properties and Specifications

Ac-RLR-AMC is a synthetic peptide composed of three amino acids—arginine, leucine, and
arginine—with an N-terminal acetyl group and a C-terminal 7-amino-4-methylcoumarin (AMC)
fluorophore. In its intact form, the molecule is non-fluorescent. However, upon cleavage of the
amide bond between the C-terminal arginine and the AMC group by the proteasome, the highly
fluorescent AMC is released. The resulting fluorescence can be quantified to measure the
enzyme's activity.

Chemical and Physical Properties
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Property Value

Synonyms Ac-Arg-Leu-Arg-AMC, Ac-RLR-AMC, TFA
CAS Number 929903-87-7[1]

Molecular Formula Cs0H46N1006

Molecular Weight 642.75 g/mol [2][3]

Appearance Lyophilized solid

Solubility Soluble in 5% acetic acid

Spectral Properties

Property Value
Excitation Maximum (Aex) 380 nm[2][4]
Emission Maximum (Aem) 440-460 nm[2][4]

Kinetic Parameters

Property Value

Enzyme 26S Proteasome
Activity Measured Trypsin-like

Km 78 uM

The Ubiquitin-Proteasome System (UPS)

The 26S proteasome is a large, ATP-dependent protease complex responsible for the
degradation of ubiquitinated proteins, playing a crucial role in cellular homeostasis. The
process, known as the ubiquitin-proteasome pathway, involves two main steps: the tagging of
substrate proteins with ubiquitin and the subsequent degradation of the tagged protein by the
proteasome. Ac-RLR-AMC is a valuable tool for studying the latter step, specifically the
proteolytic activity of the 26S proteasome.
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Preparation

Prepare Ac-RLR-AMC Prepare Assay Buffer Prepare Proteasome Sample Prepare Inhibitor Control
stock solution (10 mM in DMSO) (HEPES, EDTA, NP-40, SDS) (purified enzyme or cell lysate) (e.g., MG-132)

Assay

4
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Incubate at 37°C

MeasuremeQ 't & Analysis

Measure fluorescence kinetically
(Ex: 380 nm, Em: 460 nm)
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( Plot fluorescence vs. time )
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Determine specific
proteasome activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590514#ac-rlr-amc-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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